Cas no 38449-27-3 (Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester)
38449-27-3 structure
Product Name:Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester
CAS No:38449-27-3
MF:C23H38O3
MW:362.54602766037
CID:1489702
PubChem ID:10546625
Update Time:2025-04-21
Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester
- methyl 2-hydroxy-6-pentadecylbenzoate
- SCHEMBL17725664
- 38449-27-3
- CHEMBL2203318
- DTXSID50441601
-
- Inchi: 1S/C23H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-18-16-19-21(24)22(20)23(25)26-2/h16,18-19,24H,3-15,17H2,1-2H3
- InChI Key: KYAPUQUQNSWRIX-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1C(=O)OC)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 362.28224
- Monoisotopic Mass: 362.28209507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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